2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}cyclohexyl)acetamide

• Molecular Formula: C26H34N2O4
• Molecular Weight: 438.6 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-[2-[[2-(3,5-dimethylphenoxy)acetyl]amino]cyclohexyl]acetamide
• InChI: InChI=1S/C26H34N2O4/c1-17-9-18(2)12-21(11-17)31-15-25(29)27-23-7-5-6-8-24(23)28-26(30)16-32-22-13-19(3)10-20(4)14-22/h9-14,23-24H,5-8,15-16H2,1-4H3,(H,27,29)(H,28,30)
• InChI Key: DDCYIMUBXHIZFE-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2CCCCC2NC(=O)COC3=CC(=CC(=C3)C)C)C

Description

2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}cyclohexyl)acetamide, also known as DAA-1106, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}cyclohexyl)acetamide is not fully understood, but it is believed to modulate the activity of the PBR. This may have a neuroprotective effect, as well as anti-inflammatory and immunomodulatory effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and oxidative stress in the brain, as well as improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have anti-tumor effects in some types of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}cyclohexyl)acetamide in lab experiments is its specificity for the PBR, which allows for targeted modulation of this receptor. However, its effects may be limited by its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}cyclohexyl)acetamide could focus on its potential applications in the treatment of neurological disorders, as well as its potential as an anti-cancer agent. Additionally, further studies could investigate the mechanisms underlying its effects on inflammation, oxidative stress, and cognitive function. Improved methods for administering this compound could also be developed to overcome its solubility limitations.

Synthesis Methods

The synthesis of 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}cyclohexyl)acetamide involves several steps, including the reaction of 3,5-dimethylphenol with acetic anhydride to form 3,5-dimethylphenyl acetate, which is then reacted with cyclohexylamine to form 2-(3,5-dimethylphenoxy)-N-cyclohexylacetamide. This intermediate is then reacted with 3,5-dimethylphenylacetyl chloride to form the final product, this compound.

Scientific Research Applications

2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}cyclohexyl)acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to bind to the peripheral benzodiazepine receptor (PBR), which is found in high concentrations in glial cells in the brain. This receptor has been implicated in a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.